2-[6-(4-Ethylphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetamide

• IUPAC Name: 2-[6-(4-ethylphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetamide
• InChI: InChI=1S/C20H22N6O3/c1-5-13-6-8-14(9-7-13)25-11(2)12(3)26-16-17(22-19(25)26)23(4)20(29)24(18(16)28)10-15(21)27/h6-9H,5,10H2,1-4H3,(H2,21,27)
• InChI Key: VCTYWBCQVMHWDL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=C(N3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)N)C)C
• Molecular Formula: C20H22N6O3
• Molecular Weight: 394.4 g/mol

Description

2-[6-(4-Ethylphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetamide , commonly known as Bilastine , is an antihistamine drug used for the treatment of allergic rhinoconjunctivitis and urticaria (hives). It exerts its effect as a selective histamine H1 receptor antagonist and has potency similar to cetirizine while being superior to Fexofenadine.

Molecular Structure Analysis

The molecular formula of Bilastine is C20H22N6O3 . Its chemical structure consists of a benzimidazole ring fused with a piperidine ring, along with additional substituents. The 4-ethylphenyl group contributes to its specificity as an antihistamine.

Mechanism of Action

Bilastine acts as a competitive antagonist at histamine H1 receptors, blocking the effects of histamine. By doing so, it alleviates allergic symptoms such as rhinoconjunctivitis and urticaria. Its potency is comparable to cetirizine and superior to Fexofenadine.